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Cat. No.: B041356 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methacholine sensitivity between

commonly used laboratory mouse strains, primarily focusing on BALB/c and C57BL/6 mice.

Understanding these inherent differences is crucial for the selection of appropriate animal

models in respiratory research, particularly in studies of asthma and other airway

hyperreactivity disorders. This document summarizes key experimental data, details

methodologies for assessing methacholine sensitivity, and illustrates the underlying signaling

pathways.

Data Presentation: Quantitative Comparison of
Methacholine Responsiveness
The following tables summarize quantitative data on airway resistance and lung compliance in

response to methacholine challenge in BALB/c and C57BL/6 mice. It is consistently observed

that BALB/c mice exhibit greater airway hyperreactivity to methacholine compared to C57BL/6

mice.[1][2][3]

Table 1: Airway Resistance (Rrs/RL) in Response to Increasing Doses of Methacholine
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Methacholine
Concentration (mg/mL)

Mouse Strain
Airway Resistance
(cmH₂O·s/mL) - Mean ±
SEM

Baseline (PBS) BALB/c
Data not consistently reported

across studies

C57BL/6
Data not consistently reported

across studies

3 BALB/c ~1.5 ± 0.2

C57BL/6 ~1.0 ± 0.1

6 BALB/c ~2.5 ± 0.3

C57BL/6 ~1.2 ± 0.2

12 BALB/c ~4.0 ± 0.5

C57BL/6 ~1.8 ± 0.3

25 BALB/c ~6.0 ± 0.8

C57BL/6 ~2.5 ± 0.4

50 BALB/c ~8.0 ± 1.0

C57BL/6 ~3.5 ± 0.5

Note: The values presented are approximate estimations derived from graphical data in the

cited literature and may vary between individual studies due to differences in experimental

protocols and equipment. Data synthesized from multiple sources to illustrate the general

trend.

Table 2: Dynamic Lung Compliance (Cdyn/Ers) in Response to Increasing Doses of

Methacholine
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Methacholine
Concentration (mg/mL)

Mouse Strain
Dynamic Compliance
(mL/cmH₂O) - Mean ± SEM

Baseline (PBS) BALB/c
Data not consistently reported

across studies

C57BL/6
Data not consistently reported

across studies

3 BALB/c ~0.04 ± 0.005

C57BL/6 ~0.05 ± 0.006

6 BALB/c ~0.03 ± 0.004

C57BL/6 ~0.045 ± 0.005

12 BALB/c ~0.02 ± 0.003

C57BL/6 ~0.04 ± 0.004

25 BALB/c ~0.015 ± 0.002

C57BL/6 ~0.035 ± 0.004

50 BALB/c ~0.01 ± 0.002

C57BL/6 ~0.03 ± 0.003

Note: The values presented are approximate estimations derived from graphical data in the

cited literature. A decrease in compliance indicates increased lung stiffness. Data synthesized

from multiple sources to illustrate the general trend.

Experimental Protocols
The assessment of methacholine sensitivity in mice can be performed using both invasive and

non-invasive methods.

Invasive Measurement of Airway Mechanics (FlexiVent)
This method provides a detailed and direct measurement of lung mechanics, including airway

resistance (Rrs or RL) and dynamic compliance (Cdyn) or elastance (Ers).
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Animal Preparation: Mice are anesthetized, typically with an intraperitoneal injection of a

ketamine/xylazine cocktail. A tracheostomy is performed, and a cannula is inserted into the

trachea. The mouse is then connected to a specialized small animal ventilator, such as the

FlexiVent system.

Ventilation: The mouse is mechanically ventilated at a set frequency and tidal volume.

Methacholine Challenge: Increasing concentrations of methacholine, dissolved in phosphate-

buffered saline (PBS), are delivered via an in-line nebulizer connected to the ventilator

circuit.

Data Acquisition: Following each dose of methacholine, respiratory mechanics are measured

using forced oscillation techniques. This allows for the generation of dose-response curves

for airway resistance and lung compliance.[4][5]

Non-invasive Measurement of Airway
Hyperresponsiveness (Whole-Body Plethysmography)
This technique assesses airway responsiveness in conscious, unrestrained mice by measuring

changes in breathing patterns.

Acclimatization: Mice are placed in individual whole-body plethysmography chambers and

allowed to acclimate for a period of time (e.g., 30 minutes).

Baseline Measurement: Baseline breathing parameters are recorded.

Methacholine Challenge: Mice are exposed to aerosolized PBS (as a baseline control)

followed by increasing concentrations of aerosolized methacholine.

Data Acquisition: The primary parameter measured is the enhanced pause (Penh), a

dimensionless value calculated from the pressure changes in the chamber during breathing.

An increase in Penh is indicative of increased airway obstruction. Dose-response curves for

Penh are then generated.
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Caption: Methacholine signaling pathway in airway smooth muscle cells.

Experimental Workflow for Invasive Airway Mechanics
Measurement
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Caption: Workflow for invasive measurement of methacholine sensitivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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